![molecular formula C14H14N2O3 B4397822 (2-methoxybenzyl)(3-nitrophenyl)amine](/img/structure/B4397822.png)
(2-methoxybenzyl)(3-nitrophenyl)amine
Overview
Description
(2-methoxybenzyl)(3-nitrophenyl)amine, also known as MBNPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of (2-methoxybenzyl)(3-nitrophenyl)amine is not fully understood. However, it is believed that this compound exerts its biological activity through the interaction with specific molecular targets. In anticancer studies, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In antimicrobial studies, this compound has been shown to disrupt bacterial cell membranes and inhibit bacterial growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In anticancer studies, this compound has been shown to induce the expression of pro-apoptotic proteins and inhibit the expression of anti-apoptotic proteins. In antimicrobial studies, this compound has been shown to disrupt bacterial cell membranes and inhibit bacterial growth. This compound has also been shown to have antioxidant properties and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
(2-methoxybenzyl)(3-nitrophenyl)amine has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for (2-methoxybenzyl)(3-nitrophenyl)amine research. In medicinal chemistry, this compound could be further investigated for its potential anticancer and antimicrobial properties. In materials science, this compound could be used as a building block for the synthesis of new functional materials with specific properties. In environmental science, this compound could be studied for its potential use as a sensor for detecting pollutants in water. Additionally, the mechanism of action of this compound could be further elucidated to better understand its biological activity.
Scientific Research Applications
(2-methoxybenzyl)(3-nitrophenyl)amine has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, this compound has been investigated for its anticancer and antimicrobial properties. In materials science, this compound has been used as a building block for the synthesis of functional materials. In environmental science, this compound has been studied for its potential use as a sensor for detecting pollutants in water.
properties
IUPAC Name |
N-[(2-methoxyphenyl)methyl]-3-nitroaniline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O3/c1-19-14-8-3-2-5-11(14)10-15-12-6-4-7-13(9-12)16(17)18/h2-9,15H,10H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZECQYAOGPAEZJI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNC2=CC(=CC=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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